2-Amino-5-methylthiophene-3-carboxylic acid
Overview
Description
“2-Amino-5-methylthiophene-3-carboxylic acid” is a derivative of thiophene, a five-membered ring compound containing one sulfur atom . Thiophene derivatives are essential heterocyclic compounds with a variety of properties and applications. They are used in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors .
Synthesis Analysis
The synthesis of thiophene derivatives often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical method to produce aminothiophene derivatives .Molecular Structure Analysis
The molecular formula of “2-Amino-5-methylthiophene-3-carboxylic acid” is C6H6N2S . Its average mass is 138.190 Da and its monoisotopic mass is 138.025162 Da .Physical And Chemical Properties Analysis
The average mass of “2-Amino-5-methylthiophene-3-carboxylic acid” is 138.190 Da, and its monoisotopic mass is 138.025162 Da .Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
2-Amino-5-methylthiophene-3-carboxylic acid: derivatives have been studied for their potential anticancer properties. The thiophene moiety is a common feature in many pharmacologically active compounds. Researchers have synthesized various thiophene derivatives to evaluate their efficacy in inhibiting cancer cell growth. These compounds often target specific pathways involved in cancer cell proliferation and survival .
Organic Electronics: Semiconductors
In the field of organic electronics, thiophene derivatives are integral to the development of organic semiconductors. These materials are used in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The electronic properties of thiophene-based compounds, such as 2-Amino-5-methylthiophene-3-carboxylic acid , make them suitable for these applications due to their ability to conduct electricity and emit light .
Material Science: Corrosion Inhibitors
Thiophene derivatives serve as corrosion inhibitors in industrial chemistry. They are added to materials to prevent corrosion, which is the gradual destruction of materials (usually metals) by chemical and/or electrochemical reaction with their environment. The presence of the thiophene ring can enhance the effectiveness of these inhibitors .
Pharmacology: Anti-inflammatory and Antimicrobial Activities
Thiophene compounds exhibit significant anti-inflammatory and antimicrobial activities. These activities make them valuable in the development of new drugs that can treat inflammatory diseases and infections. The structural framework of thiophene-based molecules is crucial for their interaction with biological targets .
Synthesis of Complexes: Metal Carboxylate Complexes
2-Amino-5-methylthiophene-3-carboxylic acid: has been utilized in the synthesis of metal carboxylate complexes, particularly with metals like zinc and cadmium. These complexes have various applications, including catalysis and material science. The thiophene ring plays a role in stabilizing the complex and enhancing its properties .
Chemical Research: Intermediate for Synthesis
This compound is employed as an intermediate in the synthesis of more complex chemical entities. Its reactivity allows for the creation of a wide range of derivatives, which can then be used in further chemical research and development .
Future Directions
Thiophene derivatives, including “2-Amino-5-methylthiophene-3-carboxylic acid”, continue to attract interest due to their wide range of properties and applications. They are particularly important in the field of medicinal chemistry, where they are used to improve advanced compounds with a variety of biological effects .
properties
IUPAC Name |
2-amino-5-methylthiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c1-3-2-4(6(8)9)5(7)10-3/h2H,7H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRVJCXLYRSTUQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50620277 |
Source
|
| Record name | 2-Amino-5-methylthiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50620277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-methylthiophene-3-carboxylic acid | |
CAS RN |
41940-47-0 |
Source
|
| Record name | 2-Amino-5-methylthiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50620277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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